Cas no 1804696-59-0 (4-(Chloromethyl)-3,5-diamino-2-(difluoromethyl)pyridine)

• Product Name: 4-(Chloromethyl)-3,5-diamino-2-(difluoromethyl)pyridine
• CAS No: 1804696-59-0
• MF: C₇H₈ClF₂N₃
• MW: 207.608326911926
• CID: 4849054
• Update Time: 2025-06-14

4-(Chloromethyl)-3,5-diamino-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3,5-diamino-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H8ClF2N3/c8-1-3-4(11)2-13-6(5(3)12)7(9)10/h2,7H,1,11-12H2
• InChI Key： JAINFPGSPGGAOH-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C(F)F)C=1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.5
• Topological Polar Surface Area: 64.9

Additional information on 4-(Chloromethyl)-3,5-diamino-2-(difluoromethyl)pyridine

Recent Advances in the Study of 4-(Chloromethyl)-3,5-diamino-2-(difluoromethyl)pyridine (CAS: 1804696-59-0)

The compound 4-(Chloromethyl)-3,5-diamino-2-(difluoromethyl)pyridine (CAS: 1804696-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of research involves the compound's role as a building block for the synthesis of more complex molecules. The presence of reactive functional groups, such as the chloromethyl and difluoromethyl moieties, allows for versatile chemical transformations. Researchers have successfully utilized 4-(Chloromethyl)-3,5-diamino-2-(difluoromethyl)pyridine as an intermediate in the synthesis of novel kinase inhibitors, which are of great interest in oncology and inflammatory diseases. The compound's ability to interact with specific protein targets has been demonstrated through in vitro and in vivo studies, highlighting its potential as a lead compound.

In addition to its synthetic utility, recent investigations have explored the compound's direct biological effects. Preliminary studies suggest that 4-(Chloromethyl)-3,5-diamino-2-(difluoromethyl)pyridine exhibits moderate inhibitory activity against certain enzymes involved in cellular signaling pathways. These findings have spurred further research into its mechanism of action and potential therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed selective inhibition of a subset of protein kinases, with promising results in preclinical models of cancer.

The pharmacokinetic and toxicological profiles of 4-(Chloromethyl)-3,5-diamino-2-(difluoromethyl)pyridine have also been subjects of recent investigation. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the compound has favorable bioavailability and metabolic stability, making it a viable candidate for further development. However, researchers have noted the need for additional optimization to improve its selectivity and reduce potential off-target effects. These efforts are currently underway, with several research groups focusing on structural modifications to enhance the compound's therapeutic index.

Looking ahead, the future of 4-(Chloromethyl)-3,5-diamino-2-(difluoromethyl)pyridine in pharmaceutical research appears promising. Its versatility as a synthetic intermediate and its inherent biological activity make it a valuable tool for drug discovery. Ongoing studies aim to elucidate its full potential, particularly in the development of targeted therapies for complex diseases. As the field continues to advance, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics.